Cas no 100238-92-4 (2-(Bromomethyl)-1-oxaspiro4.4nonane)

• Product Name: 2-(Bromomethyl)-1-oxaspiro4.4nonane
• CAS No: 100238-92-4
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 4558649
• PubChem ID: 13487209
• Update Time: 2025-07-23

2-(Bromomethyl)-1-oxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-oxaspiro[4.4]nonane
• 2-(Bromomethyl)-1-oxaspiro4.4nonane

• Inchi： 1S/C9H15BrO/c10-7-8-3-6-9(11-8)4-1-2-5-9/h8H,1-7H2
• InChI Key： HGXVTGSQNLKFAK-UHFFFAOYSA-N
• SMILES： BrCC1CCC2(CCCC2)O1

Computed Properties

• Exact Mass: 218.03063g/mol
• Monoisotopic Mass: 218.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.12g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(Bromomethyl)-1-oxaspiro4.4nonane

Comprehensive Overview of 2-(Bromomethyl)-1-oxaspiro[4.4]nonane (CAS No. 100238-92-4): Properties, Applications, and Industry Insights

The chemical compound 2-(Bromomethyl)-1-oxaspiro[4.4]nonane (CAS No. 100238-92-4) is a specialized spirocyclic ether derivative with a bromomethyl functional group. Its unique molecular structure, featuring a spiro-fused ring system, makes it a valuable intermediate in organic synthesis and pharmaceutical research. This article delves into its physicochemical properties, synthetic applications, and emerging trends in its utilization across industries.

With the growing demand for high-performance materials and bioactive molecules, 2-(Bromomethyl)-1-oxaspiro[4.4]nonane has garnered attention for its role in constructing complex heterocycles. Researchers are increasingly exploring its potential in catalysis and material science, aligning with the global shift toward sustainable chemistry. Its CAS No. 100238-92-4 serves as a critical identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

The bromomethyl group in this compound offers versatile reactivity, enabling C-C bond formation and ring-opening reactions. Recent studies highlight its utility in designing chiral ligands and polymeric frameworks, addressing key challenges in asymmetric synthesis and nanotechnology. Industry professionals frequently search for "spirocyclic ether synthesis" and "bromomethyl derivatives applications," reflecting its relevance in cutting-edge research.

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Innovations in green chemistry have spurred interest in optimizing the synthesis of 2-(Bromomethyl)-1-oxaspiro[4.4]nonane using eco-friendly solvents and catalytic methods. This aligns with broader trends like "circular economy in chemicals" and "reducing halogenated waste," frequently cited in sustainability reports. Analytical techniques such as NMR spectroscopy and HPLC purity testing remain pivotal for quality control.

In summary, 2-(Bromomethyl)-1-oxaspiro[4.4]nonane exemplifies the intersection of structural complexity and functional versatility. Its CAS No. 100238-92-4 anchors its identity in scientific discourse, while ongoing research expands its potential in drug discovery and advanced materials. By addressing both technical specifications and industry trends, this overview aims to serve as a authoritative resource for chemists and procurement specialists alike.